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Compound of Interest

Compound Name: 1-Ethylpyrrolidin-3-amine

Cat. No.: B1314340 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and material

safety data sheet (MSDS) information for 1-Ethylpyrrolidin-3-amine and its closely related

isomers. Due to the limited availability of a specific safety data sheet for the racemic mixture of

1-Ethylpyrrolidin-3-amine, this guide incorporates data from its enantiomers and structurally

similar compounds to provide a thorough understanding of its potential hazards and safe

handling procedures. All personnel handling this compound should be adequately trained and

aware of the associated risks.

Chemical Identification and Physical Properties
1-Ethylpyrrolidin-3-amine is a substituted pyrrolidine. The following table summarizes its key

identification and physical properties, including data for its R-enantiomer.
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Property Data Reference

Chemical Name 1-Ethylpyrrolidin-3-amine N/A

CAS Number (R)-enantiomer: 755039-92-0 [1]

(S)-enantiomer

dihydrochloride: 1336912-66-3
[2]

Molecular Formula C₆H₁₄N₂ [1]

Molar Mass 114.19 g/mol [1]

Predicted Boiling Point 134.5 ± 8.0 °C [1]

Predicted Density 0.914 ± 0.06 g/cm³ [1]

Predicted pKa 9.89 ± 0.40 [1]

Hazard Identification and Classification
Based on data from structurally similar compounds such as 2-(Aminomethyl)-1-ethylpyrrolidine,

1-Ethylpyrrolidin-3-amine is expected to be a hazardous chemical. The primary hazards are

summarized below.
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Hazard Class GHS Classification Notes

Flammability Flammable liquid and vapor

Vapors may form explosive

mixtures with air, especially at

elevated temperatures. Keep

away from heat, sparks, open

flames, and other ignition

sources.[3]

Skin Corrosion/Irritation
Causes severe skin burns and

eye damage

Direct contact can cause

serious chemical burns.[3]

Acute Toxicity
Harmful if swallowed or in

contact with skin

Based on analogy with 1-

Ethylpyrrolidin-2-

ylmethylamine, the acute

toxicity is estimated to be: Oral

- 500.1 mg/kg, Dermal -

1,100.1 mg/kg.

Respiratory Tract Irritation
Corrosive to the respiratory

tract

Inhalation of vapors or mists

can cause severe irritation and

burns to the respiratory

system.

Serious Eye Damage/Eye

Irritation
Causes serious eye damage

Direct contact can lead to

irreversible eye damage.[4]

Hazard Statements:

H226: Flammable liquid and vapour.

H302 + H312: Harmful if swallowed or in contact with skin.

H314: Causes severe skin burns and eye damage.

Precautionary Statements:

P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.
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P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.

P301 + P330 + P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[5]

P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/ shower.[5]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]

Handling and Storage
Proper handling and storage are crucial to minimize the risks associated with 1-
Ethylpyrrolidin-3-amine.

Personal Protective Equipment (PPE)
A generalized workflow for donning and doffing PPE when handling corrosive and flammable

amines is outlined below.

Donning PPE

Doffing PPE

Start: Enter designated PPE area Inspect and don inner gloves Remove gown Don and fit-check respirator

Remove goggles and face shield

Don chemical splash goggles Don outer gloves over gown cuffs End: Proceed to handling area

Start: In designated doffing area Remove outer gloves

Remove inner gloves Remove respirator upon exiting Wash hands thoroughly End: Exit doffing area

Click to download full resolution via product page
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Caption: General workflow for donning and doffing Personal Protective Equipment (PPE).

Safe Handling Procedures
Work in a well-ventilated area, preferably in a chemical fume hood.[3]

Use explosion-proof electrical/ventilating/lighting equipment.[3]

Take precautionary measures against static discharge.[3]

Use only non-sparking tools.[3]

Avoid contact with skin, eyes, and clothing.[3]

Do not breathe vapors or mists.[3]

Wash hands thoroughly after handling.[6]

Storage Conditions
Store in a cool, dry, and well-ventilated area.[5]

Keep containers tightly closed.[5]

Store away from incompatible materials such as strong oxidizing agents, acids, acid

anhydrides, and acid chlorides.[3]

Store in a locked-up area.[5]

Emergency Procedures and First Aid
Immediate action is required in case of exposure or spillage.

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Remove person to fresh air and keep

comfortable for breathing. Immediately call a

POISON CENTER or doctor/physician.[6]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower for at least 15

minutes. Immediately call a POISON CENTER

or doctor/physician.[6]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a

POISON CENTER or doctor/physician.[3]

Ingestion

Rinse mouth. Do NOT induce vomiting. Call a

POISON CENTER or doctor/physician if you

feel unwell.[6] Ingestion can cause severe

swelling and damage to delicate tissues with a

danger of perforation.[3]

Spill and Leak Procedures
The logical flow for responding to a chemical spill is depicted in the diagram below.
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Evacuate immediate area and alert others

Assess the spill and identify the material

Don appropriate PPE

Contain the spill with absorbent material

Neutralize if safe to do so (for acids/bases)

Collect absorbed material into a sealed container

Decontaminate the area and equipment

Dispose of waste according to regulations

Click to download full resolution via product page

Caption: Logical workflow for chemical spill response.

Fire-Fighting Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1314340?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1314340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant

foam.[3]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to

a source of ignition and flash back. Containers may explode when heated.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[3]

Toxicological Information
Detailed toxicological studies on 1-Ethylpyrrolidin-3-amine are not readily available. The

following data is based on a structurally related compound, 1-Ethylpyrrolidin-2-ylmethylamine.

Toxicity Metric Value Species Route Reference

Acute Toxicity

Estimate (ATE)
500.1 mg/kg N/A Oral

Acute Toxicity

Estimate (ATE)
1,100.1 mg/kg N/A Dermal

Symptoms of overexposure may include headache, dizziness, tiredness, nausea, and vomiting.

[4] The toxicological properties have not been fully investigated.[3]

Experimental Protocols
Specific experimental protocols for safety testing of 1-Ethylpyrrolidin-3-amine are not publicly

available. However, a general protocol for assessing the skin corrosion/irritation potential of a

chemical based on OECD Guideline 431 (In Vitro Skin Corrosion: Reconstructed Human

Epidermis (RHE) Test Method) would involve the following conceptual steps.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC179480500&productDescription=2-AMINOMETHYL-1-ETHYLP+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC179480500&productDescription=2-AMINOMETHYL-1-ETHYLP+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1314340?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC163930250&productDescription=1-ETHYL-2-PYRROLIDINONE%2C+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC179480500&productDescription=2-AMINOMETHYL-1-ETHYLP+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1314340?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1314340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3-Minute Exposure

1-Hour Exposure

Prepare Reconstructed Human Epidermis (RHE) tissues

Apply test chemical to the RHE tissue surface

Incubate for 3 minutes Incubate for 1 hour

Rinse tissue

Assess cell viability (e.g., MTT assay)

Analyze viability data to classify corrosivity

Rinse tissue

Assess cell viability (e.g., MTT assay)

Click to download full resolution via product page

Caption: Conceptual workflow for in vitro skin corrosion testing (based on OECD 431).

Disposal Considerations
Chemical waste must be disposed of in accordance with local, regional, and national

regulations.[3] Do not empty into drains.[3] Contact a licensed professional waste disposal

service to dispose of this material.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

formal safety data sheet. The information provided is based on data for structurally similar
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compounds and may not be fully representative of the hazards of 1-Ethylpyrrolidin-3-amine.

All users should conduct their own risk assessments and consult with a qualified safety

professional before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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